Cas no 1291779-76-4 ((1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide)

• Product Name: (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide
• CAS No: 1291779-76-4
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• MDL: MFCD25976795
• CID: 4768196
• PubChem ID: 51346964
• Update Time: 2025-07-28

(1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• BI99179
• (1R,3S)-N-(4-(Benzo[d]oxazol-2-yl)phenyl)-N-methyl-3-propionamidocyclopentane-1-carboxamide
• BDBM50354699
• SB19616
• BI 99179
• (1R,3S)-N-(4-(Benzo[d]oxazol-2-yl)phenyl)-N-methyl-3-propionamidocyclopentanecarboxamide
• (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide
• AKOS040741336
• HY-16100
• CS-0006139
• EN300-247656
• Cyclopentanecarboxamide, N-(4-(2-benzoxazolyl)phenyl)-N-methyl-3-((1-oxopropyl)amino)-, (1R,3S)-
• Cyclopentanecarboxamide, N-[4-(2-benzoxazolyl)phenyl]-N-methyl-3-[(1-oxopropyl)amino]-, (1R,3S)-
• G14266
• BI-99179
• UNII-S2JB42BBP5
• (1R,3S)-N-[4-(1,3-Benzoxazol-2-yl)phenyl]-N-methyl-3-(propionylamino)cyclopentanecarboxamide
• (1R,3S)-N-(4-(2-Benzoxazolyl)phenyl)-N-methyl-3-((1-oxopropyl)amino)cyclopentanecarboxamide
• DTXSID201336351
• 1291779-76-4
• (1R,3S)-N-[4-(1,3-benzoxazol-2-yl)phenyl]-N-methyl-3-propanamidocyclopentane-1-carboxamide
• MS-26533
• CHEMBL1834184
• SCHEMBL12799206
• (1R,3S)-N-[4-(1,3-benzoxazol-2-yl)phenyl]-N-methyl-3-(propanoylamino)cyclopentane-1-carboxamide
• S2JB42BBP5
• (1R,3S)-3-Propionylaminocyclopentanecarboxylic acid N-(4-(benzoxazol-2-yl)phenyl)-N-methylamide
• DA-71473

• MDL： MFCD25976795
• Inchi： 1S/C23H25N3O3/c1-3-21(27)24-17-11-8-16(14-17)23(28)26(2)18-12-9-15(10-13-18)22-25-19-6-4-5-7-20(19)29-22/h4-7,9-10,12-13,16-17H,3,8,11,14H2,1-2H3,(H,24,27)/t16-,17+/m1/s1
• InChI Key： YNFDIGJKJPNFFD-SJORKVTESA-N
• SMILES： O=C([C@@H]1CC[C@@H](C1)NC(CC)=O)N(C)C1C=CC(C2=NC3C=CC=CC=3O2)=CC=1

Computed Properties

• Exact Mass: 391.18959167g/mol
• Monoisotopic Mass: 391.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.4

Experimental Properties

• Color/Form: Solid powder

(1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide

Recent Advances in the Study of (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide (CAS: 1291779-76-4)

The compound (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide (CAS: 1291779-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane-carboxamide scaffold and benzoxazole moiety, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in various disease models.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary data suggest that (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders. In vitro assays have revealed its potent agonist or antagonist activity, depending on the receptor subtype, making it a valuable tool for understanding receptor signaling pathways and a potential lead compound for drug development.

Another significant advancement is the optimization of the compound's synthetic route. Researchers have developed a more efficient and scalable synthesis of (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide, which is crucial for its further preclinical and clinical evaluation. The improved synthesis not only enhances yield and purity but also reduces the environmental impact by minimizing the use of hazardous reagents and solvents. This progress underscores the importance of sustainable chemistry in pharmaceutical development.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of chronic pain and neurodegenerative diseases have shown that (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide can effectively cross the blood-brain barrier and exert neuroprotective effects. These findings are particularly encouraging for the development of novel treatments for conditions such as Alzheimer's disease, Parkinson's disease, and neuropathic pain, where current therapeutic options are limited.

Despite these promising results, challenges remain in the development of (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. However, the compound's unique structural features and biological activity profile make it a compelling candidate for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate its translation from bench to bedside.

In conclusion, (1R,3S)-N-4-(1,3-benzoxazol-2-yl)phenyl-N-methyl-3-propanamidocyclopentane-1-carboxamide (CAS: 1291779-76-4) represents a significant advancement in chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with recent improvements in synthesis and preclinical evaluation, highlight its potential as a novel therapeutic agent. Continued research will be essential to fully unlock its clinical applications and address the remaining challenges in its development.